Cas no 16484-85-8 (3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1))

3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1) structure
16484-85-8 structure
Product Name:3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1)
CAS No:16484-85-8
MF:C7H7CaN4O2
MW:219.23407959938
CID:1344864
PubChem ID:27888
Update Time:2025-04-20

3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1)
    • calcium,3,7-dimethyl-6-oxopurin-2-olate
    • 16484-85-8
    • DTXSID00274840
    • Inchi: 1S/C7H8N4O2.Ca/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2;/h3H,1-2H3,(H,9,12,13);/q;+2/p-1
    • InChI Key: OXXSBBRVUIKPMA-UHFFFAOYSA-M
    • SMILES: [Ca+2].[O-]C1C2=C(N=CN2C)N(C)C(N=1)=O

Computed Properties

  • Exact Mass: 494.07514
  • Monoisotopic Mass: 219.019492
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.6

Experimental Properties

  • Boiling Point: 495.5°C at 760 mmHg
  • Flash Point: 253.5°C
  • PSA: 187.95
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